Cas no 94022-02-3 (1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, cis- (9CI))

• Product name: 1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, cis- (9CI)
• CAS No: 94022-02-3
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 814786
• PubChem ID: 44153347

1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran,3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-, cis- (9CI)
• cis-3,4,4a,5,8,8a-hexahydro-3,3,6,7-tetramethyl-1H-2-benzopyran
• EINECS 301-494-3
• DTXSID90240256
• 94022-02-3

• Inchi： InChI=1S/C13H22O/c1-9-5-11-7-13(3,4)14-8-12(11)6-10(9)2/h11-12H,5-8H2,1-4H3/t11-,12+/m0/s1
• InChI Key： RZLXGTKIGFFSMN-NWDGAFQWSA-N
• SMILES： CC1=C(CC2COC(CC2C1)(C)C)C

Computed Properties

• Exact Mass: 194.167
• Monoisotopic Mass: 194.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 0.894
• Boiling Point: 252°Cat760mmHg
• Flash Point: 102.5°C
• Refractive Index: 1.46